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Compound of Interest

Compound Name: Progesterone 3-biotin

Cat. No.: B1163568

The proper disposal of Progesterone 3-biotin, a biotinylated derivative of progesterone used
in research, is critical to ensure laboratory safety and environmental protection. Due to its
hormonal activity and potential hazards, this compound must be managed as hazardous
chemical waste. Adherence to institutional and regulatory guidelines is paramount.

Hazard Profile and Safety Precautions

Progesterone, the parent compound of Progesterone 3-biotin, is classified with significant
health risks. While a specific Safety Data Sheet (SDS) for Progesterone 3-biotin is not readily
available, the hazard profile of progesterone provides a strong basis for its handling and
disposal protocols. Researchers must wear appropriate personal protective equipment (PPE),
including gloves, lab coats, and eye protection, when handling the compound.[1][2] Work
should be conducted in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dusts.[2]

Hazard Classification Description Source

) o May cause cancer.[1]
Carcinogenicity ) [1]
Suspected of causing cancer.

May damage fertility or the
Reproductive Toxicity unborn child. May cause harm [1]
to breast-fed children.[1]
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Step-by-Step Disposal Protocol

The disposal of Progesterone 3-biotin must comply with local, regional, and national
regulations for hazardous waste.[1][2] Do not dispose of this chemical down the drain or in
regular household garbage.[1]

e Segregation of Waste:

o All solid waste contaminated with Progesterone 3-biotin, including unused product,
contaminated lab supplies (e.g., pipette tips, gloves, weighing paper), and empty
containers, must be collected separately from other laboratory waste.

o Liquid waste containing Progesterone 3-biotin should be collected in a designated, leak-
proof, and clearly labeled waste container.

» Waste Container Labeling:
o Use a chemically resistant container for waste collection.

o The container must be clearly labeled with "Hazardous Waste," the chemical name
"Progesterone 3-biotin," and any other identifiers required by your institution's
Environmental Health and Safety (EHS) department.

o Storage of Waste:

o Store the sealed waste container in a designated, secure area away from incompatible
materials. The storage area should be cool, dry, and well-ventilated.

e Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for pickup and disposal.[2][3]

o Provide them with accurate information about the waste compaosition.

o Decontamination of Work Area:
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o After handling and preparing the waste for disposal, thoroughly decontaminate all surfaces
and equipment that may have come into contact with Progesterone 3-biotin.[4] Use an
appropriate solvent (e.g., ethanol) followed by a cleaning agent.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Progesterone 3-biotin.
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Progesterone 3-biotin Disposal Workflow

Progesterone 3-biotin Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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